Cas no 2228421-56-3 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine)

• Product Name: 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine
• CAS No: 2228421-56-3
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 6138991
• PubChem ID: 165765497
• Update Time: 2025-06-12

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine
• 2228421-56-3
• 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
• EN300-1771736

• Inchi： 1S/C13H17N5/c14-13(7-2-1-3-8-13)11-6-4-5-10(9-11)12-15-17-18-16-12/h4-6,9H,1-3,7-8,14H2,(H,15,16,17,18)
• InChI Key： TURXGZRBZVZIST-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=C(C3N=NNN=3)C=2)CCCCC1

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.5Ų

Additional information on 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine

Comprehensive Overview of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3)

The compound 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive tetrazole moiety and cyclohexylamine backbone make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its bioisosteric properties, which allow it to mimic carboxylic acids in biological systems, enhancing its utility in medicinal chemistry.

One of the key features of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine is its heterocyclic structure, which contributes to its stability and reactivity. The tetrazole ring is known for its metabolic stability and ability to participate in hydrogen bonding, making it a valuable scaffold in the design of small-molecule inhibitors. This has led to its investigation in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel chemical entities with improved pharmacokinetic profiles has surged, and 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine fits this niche perfectly. Its lipophilic character, combined with the polar tetrazole group, offers a balanced solubility profile, which is critical for oral bioavailability. This has sparked interest in its potential as a lead compound for developing treatments for chronic diseases, such as diabetes and cardiovascular conditions, which are among the most searched health topics globally.

From a synthetic chemistry perspective, the preparation of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine involves multi-step organic transformations, including cyclohexane functionalization and tetrazole ring formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are also exploring catalytic approaches to reduce waste and improve efficiency, addressing the broader industry shift toward environmentally friendly practices.

The compound's potential extends beyond pharmaceuticals. Its aromatic tetrazole component has been studied for applications in material science, particularly in the development of high-energy materials and coordination polymers. These materials are of interest for their thermal stability and electronic properties, which are relevant to advancements in renewable energy and nanotechnology—two fields dominating scientific discourse today.

In summary, 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3) represents a versatile and innovative compound with broad applicability. Its unique structural features and alignment with current research trends make it a subject of ongoing investigation, particularly in the contexts of drug development, sustainable chemistry, and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.